4-Amino-2,2-dimethylbutan-1-ol hydrochloride
Overview
Description
4-Amino-2,2-dimethylbutan-1-ol hydrochloride is a chemical compound with the molecular formula C6H16ClNO and a molecular weight of 153.65 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-Amino-2,2-dimethylbutan-1-ol hydrochloride can be represented by the SMILES notationOCC(C)(C)CCN.Cl . This notation represents the structure of the molecule in terms of the atoms present and their connectivity.
Scientific Research Applications
Medicinal Chemistry
4-Amino-2,2-dimethylbutan-1-ol hydrochloride: is utilized in medicinal chemistry for the synthesis of pharmaceutical compounds. Its structure serves as a building block for the creation of molecules with potential therapeutic effects. The compound’s amine group is particularly reactive, allowing for the formation of amides and other derivatives that are commonly found in drugs .
Organic Synthesis
In organic synthesis, this chemical is employed as a chiral auxiliary or a resolving agent due to its stereocenter at the 2,2-dimethyl position. It aids in the synthesis of enantiomerically pure substances, which is crucial for the development of drugs and other active molecules where stereochemistry plays a key role in efficacy.
Pharmaceutical Research
Pharmaceutical research leverages 4-Amino-2,2-dimethylbutan-1-ol hydrochloride in drug discovery and development processes. It’s often used in high-throughput screening to identify new drug candidates. Its role in modulating pharmacokinetic and pharmacodynamic properties is also a subject of study .
Industrial Applications
Industrially, this compound finds applications in the production of fine chemicals. It can act as an intermediate in the synthesis of more complex molecules used in various industries, including agriculture, manufacturing, and materials science. Its stability under different conditions makes it a versatile reagent .
Chemical Engineering
In chemical engineering, 4-Amino-2,2-dimethylbutan-1-ol hydrochloride is studied for its properties under process conditions. Researchers investigate its behavior in reaction engineering, looking at aspects like reaction kinetics, thermodynamics, and its role in catalysis to optimize industrial processes .
Biochemistry Research
Biochemists study 4-Amino-2,2-dimethylbutan-1-ol hydrochloride for its interaction with biological molecules. It can be used as a probe to understand enzyme mechanisms or as a substrate in enzymatic reactions. Its interactions with proteins and nucleic acids can shed light on fundamental biological processes .
Safety and Hazards
properties
IUPAC Name |
4-amino-2,2-dimethylbutan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO.ClH/c1-6(2,5-8)3-4-7;/h8H,3-5,7H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJCOQJDTVYQNGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCN)CO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1131570-13-2 |
Source
|
| Record name | 4-amino-2,2-dimethylbutan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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